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Compound of Interest

Compound Name: Ethyleneurea-d4

CAS No.: 62740-68-5

Cat. No.: B563357

Get Quote

Executive Summary (BLUF)
Ethyleneurea-d4 (CAS: 120-93-4 [unlabeled]) is a stable, non-radioactive isotope. Unlike

tritium (

H) or Carbon-14 (

C), it requires no radioactive shielding or decay storage. However, it must be handled as
Hazardous Chemical Waste due to its classification as a skin and severe eye irritant.

Immediate Action Required:

Segregate: Do not mix with bio-hazardous waste unless the experimental protocol explicitly

contaminates it.

Label: Mark clearly as "Non-Radioactive Chemical Waste" to prevent rejection by waste

haulers who may confuse deuterated compounds with radioisotopes.

Disposal Path: High-temperature incineration via an approved chemical waste contractor.
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Part 1: Chemical Profile & Hazard Assessment
To ensure scientific integrity in our safety protocols, we must understand the causality of the

hazards. Ethyleneurea-d4 is a cyclic urea derivative. Its primary hazard profile stems from its

amide functionality, which can act as a hydrogen-bond donor/acceptor, causing tissue irritation.

Physicochemical Data Table
Property Specification Operational Implication

Compound Name
Ethyleneurea-d4 (2-

Imidazolidinone-d4)
Labeled internal standard

Parent CAS 120-93-4

Use this CAS for waste

manifesting if d4-specific CAS

is unavailable in software.

Radioactivity NONE (Stable Isotope)
CRITICAL: Do not dispose in

radioactive waste streams.

Physical State Solid (Crystalline powder) Hygroscopic; store desiccated.

Solubility
Soluble in water, MeOH,

DMSO

Aqueous disposal prohibited;

collect as organic solvent

waste.

Hazard Class Irritant (Skin/Eye)
PPE (Nitrile gloves, safety

glasses) mandatory.

Incompatibilities Strong Oxidizing Agents

Risk: Exothermic reaction.

Keep away from

perchlorates/nitrates.
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Expert Insight: The high cost of deuterated standards often leads to micro-scale usage (<100

mg). However, "dilution is not the solution to pollution." Even trace amounts must be captured in

solvent waste streams to prevent groundwater contamination, as cyclic ureas can be persistent.

Part 2: Pre-Disposal Segregation Strategy (The Self-
Validating System)
A self-validating waste system prevents downstream errors (e.g., a waste hauler rejecting a

drum because they suspect radioactivity). Use this logic flow to determine the correct waste

stream.

Waste Stream Decision Matrix
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Protocol Logic

Waste Generation:
Ethyleneurea-d4

Is the waste mixed with
Biological Agents (Cells, Blood)?

Is the waste mixed with
Radioisotopes (e.g., 3H, 14C)?

No

Stream A: Biohazardous Waste
(Autoclave/Incinerate)

Yes (Bio-contamination trumps chemical)

Physical State?

No

Stream B: Radioactive Waste
(Decay/Shielded Storage)

Yes (Radiation trumps chemical)

Stream C: Solid Chemical Waste
(Double Bagged, Tagged)

Solid (Powder/Wipes)

Stream D: Liquid Organic Waste
(Halogenated or Non-Halogenated)

Liquid (Solvent/Aqueous)

Priority: Rad > Bio > Chem

Click to download full resolution via product page

Figure 1: Decision logic for segregating Ethyleneurea-d4 based on co-contaminants.

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Compound or
Contaminated Debris)
Applicability: Expired powder, contaminated weigh boats, gloves, paper towels.
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Containment: Place waste in a clear, 4-mil polyethylene bag.

Secondary Containment: Place the first bag inside a second bag (double-bagging).

Labeling: Apply a hazardous waste tag.

Chemical Name: "Debris contaminated with Ethyleneurea-d4 (2-Imidazolidinone)."

Constituents: List "100%" if pure, or "Trace" if debris.

Hazard Checkbox: Check "Irritant" or "Toxic."

Storage: Store in a closed "Solid Hazardous Waste" pail until pickup.

Protocol B: Liquid Waste (NMR Samples, Stock
Solutions)
Applicability: Samples dissolved in DMSO-d6, Methanol-d4, or water.

Solvent Identification: Determine the primary solvent.

If DMSO/Methanol: Segregate into "Non-Halogenated Organic Waste."

If Chloroform/DCM: Segregate into "Halogenated Organic Waste."

Pouring: Using a funnel, pour the solution into the appropriate carboy.

Note: Rinse the source vial with a small amount of compatible solvent and add rinsate to

the carboy.

Vial Disposal:

If the vial is empty and rinsed: Dispose of glass in "Broken Glass/Sharps" (non-

hazardous).

If the vial contains residue: Cap tightly and dispose of as Solid Waste (Protocol A).
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Manifesting: When filling out the waste manifest for the carboy, list "2-Imidazolidinone" as a

constituent (<1%).

Protocol C: Mixed Waste (Biological Assays)
Applicability: Cell culture media containing Ethyleneurea-d4.

Deactivation: If the biological agent requires deactivation (e.g., bleach), ensure the

deactivation chemical is compatible with cyclic ureas. (Bleach is generally acceptable but

may cause slow oxidation; perform in a ventilated hood).

Disposal: Once deactivated, the waste is typically classified as Chemical Waste (due to the

drug/isotope content) rather than bio-waste, depending on local EHS rules.

Preferred: Incineration.

Prohibited: Do not pour down the drain even if biologically deactivated.

Part 4: Regulatory Compliance & Documentation[1]
[2]
RCRA Considerations (USA)
Under the Resource Conservation and Recovery Act (RCRA), Ethyleneurea is not a P-listed or

U-listed acute hazardous waste. However, it falls under the "Cradle-to-Grave" responsibility.

Waste Code: Generally falls under D001 (Ignitable) if in organic solvent, or non-regulated

chemical waste if solid. Always consult your local EHS officer for state-specific codes (e.g.,

California has stricter "001" codes).

Deuterium Note: Explicitly write "Stable Isotope - Non-Radioactive" on the manifest

comments section. This prevents costly holds at incineration facilities equipped with radiation

detectors.

Spill Management (Minor Lab Scale)
PPE: Nitrile gloves, lab coat, goggles.
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Solid Spill: Dampen a paper towel (to prevent dust), wipe up, and place in Protocol A waste.

Liquid Spill: Absorb with vermiculite or standard spill pads. Place in Protocol A waste. Clean

area with soap and water.[1][2][3][4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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